Cas no 62283-72-1 (Benzene, (1,1-diethyl-2-pentynyl)-)

• Product Name: Benzene, (1,1-diethyl-2-pentynyl)-
• CAS No: 62283-72-1
• MF: C₁₅H₂₀
• MW: 200.319304466248
• CID: 450950
• PubChem ID: 23271714
• Update Time: 2025-04-19

Benzene, (1,1-diethyl-2-pentynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (1,1-diethyl-2-pentynyl)-
• 3-ethylhept-4-yn-3-ylbenzene
• (3-Ethylhept-4-yn-3-yl)benzene
• DTXSID50632113
• 62283-72-1

• Inchi： 1S/C15H20/c1-4-7-13-15(5-2,6-3)14-11-9-8-10-12-14/h8-12H,4-6H2,1-3H3
• InChI Key： PWQHBKXNSYBKKZ-UHFFFAOYSA-N
• SMILES： C(C#CCC)(C1C=CC=CC=1)(CC)CC

Computed Properties

• Exact Mass: 200.1566
• Monoisotopic Mass: 200.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0